1-(2-Chloro-5-nitrophenyl)sulfonyl-2-methylbenzimidazole
1-(2-Chloro-5-nitrophenyl)sulfonyl-2-methylbenzimidazole
Brand Name:
Vulcanchem
CAS No.:
337506-43-1
VCID:
VC0005447
InChI:
InChI=1S/C14H10ClN3O4S/c1-9-16-12-4-2-3-5-13(12)17(9)23(21,22)14-8-10(18(19)20)6-7-11(14)15/h2-8H,1H3
SMILES:
CC1=NC2=CC=CC=C2N1S(=O)(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
Molecular Formula:
C14H10ClN3O4S
Molecular Weight:
351.8 g/mol
1-(2-Chloro-5-nitrophenyl)sulfonyl-2-methylbenzimidazole
CAS No.: 337506-43-1
Inhibitors
VCID: VC0005447
Molecular Formula: C14H10ClN3O4S
Molecular Weight: 351.8 g/mol
| CAS No. | 337506-43-1 |
|---|---|
| Product Name | 1-(2-Chloro-5-nitrophenyl)sulfonyl-2-methylbenzimidazole |
| Molecular Formula | C14H10ClN3O4S |
| Molecular Weight | 351.8 g/mol |
| IUPAC Name | 1-(2-chloro-5-nitrophenyl)sulfonyl-2-methylbenzimidazole |
| Standard InChI | InChI=1S/C14H10ClN3O4S/c1-9-16-12-4-2-3-5-13(12)17(9)23(21,22)14-8-10(18(19)20)6-7-11(14)15/h2-8H,1H3 |
| Standard InChIKey | DLUVMRPVZILBOE-UHFFFAOYSA-N |
| SMILES | CC1=NC2=CC=CC=C2N1S(=O)(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl |
| Canonical SMILES | CC1=NC2=CC=CC=C2N1S(=O)(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | 1-(2'-chloro-5'-nitrobenzenesulfonyl)-2-methylbenzimidazole BIM5078 |
| PubChem Compound | 1122738 |
| Last Modified | Nov 11 2021 |
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